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Introduction

Sulfinol-D is a proprietary mixed solvent used for the removal of acid gases, such as hydrogen
sulfide (H2S) and carbon dioxide (CO2), from gas streams. It is a combination of a chemical
solvent, diisopropanolamine (DIPA), and a physical solvent, Sulfolane (tetrahydrothiophene
dioxide), in an aqueous solution.[1] This dual-nature allows for both chemical reaction with acid
gases via the amine and physical absorption by the organic solvent, offering advantages such
as high acid gas loading capacity and reduced energy requirements for regeneration compared
to purely chemical solvents.[1][2] The regeneration of the "rich" Sulfinol-D solvent, which is
saturated with acid gases, is a critical step in the continuous operation of the gas treating
process. This process involves heating the rich solvent to reverse the absorption reactions and
strip out the absorbed acid gases, thus preparing the "lean" solvent for reuse.

These application notes provide detailed protocols and quantitative data for the regeneration of
rich Sulfinol-D solvent, intended for use in laboratory and pilot-plant settings.
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Data Presentation
Table 1: Typical Operating Conditions for Sulfinol-D

Regeneration

Parameter Typical Value Unit Notes

Solvent Composition

Diisopropanolamine

30 - 45 wt% [2]
(DIPA)
Sulfolane 40 - 60 wit% [2]
Water 5-15 wit% [2]

Regenerator (Stripper)

Conditions
Dependent on
Reboiler Temperature 120 - 150 °C pressure and desired
lean loading.
Stripper Overhead
90 - 110 °C
Temperature
Stripper Pressure 1.2-1.8 bara
Solvent Loading
Highly dependent on
Rich Solvent Loading Vari mol acid gas / mol the partial pressure of
aries
(H2S + CO2) DIPA acid gases in the feed
gas.
Lean Solvent Loading
<0.01 mol H2S / mol DIPA
(H25)
Lean Solvent Loading
<0.05 mol COz / mol DIPA

(CO2)

Table 2: Performance Data for Sulfinol-D Regeneration

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11878596/
https://pubmed.ncbi.nlm.nih.gov/11878596/
https://pubmed.ncbi.nlm.nih.gov/11878596/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value Unit Conditions/Notes

Defined as (moles of
acid gas in rich
Regeneration solvent - moles of acid
. > 98 % :
Efficiency gas in lean solvent) /
moles of acid gas in

rich solvent * 100.

Energy Consumption

This is a plant-specific
value and will vary
Reboiler Duty ~10.4 E6 kcal/hr with scale and

operating conditions.

[3]

B A general guideline for
Specific Energy kg steam / ton of o
) 70 - 80 estimating steam
Consumption solvent )
requirements.[3]

Solvent Degradation

) ) Formed from the
Primary Degradation

DIPA-oxazolidone reaction of DIPA with
Product
CO2.[3]
When the
concentration of DIPA-
Reclamation 10 wit% DIPA- oxazolidone exceeds
>
Threshold oxazolidone this level, solvent

reclamation is

recommended.[3]

Signaling Pathways and Experimental Workflows
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Caption: Workflow for the regeneration of rich Sulfinol-D solvent.

Experimental Protocols
Protocol 1: Laboratory-Scale Regeneration of Rich
Sulfinol-D

Objective: To regenerate a known volume of rich Sulfinol-D solvent and determine the
regeneration efficiency.

Materials:

Rich Sulfinol-D solvent (with known H2S and CO: loading)

Heating mantle

Three-neck round-bottom flask (e.g., 1 L)

Condenser (e.g., Liebig or Allihn)

Thermometer or thermocouple
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» Magnetic stirrer and stir bar

e Gas outlet tube

e Scrubber solution (e.g., sodium hydroxide) for acid gas capture

o Nitrogen gas supply (for inert atmosphere)

e Sampling syringes and vials

« Analytical equipment for determining acid gas loading (e.g., titration, gas chromatography)
Procedure:

e Setup: Assemble the apparatus in a fume hood. Place the three-neck round-bottom flask in
the heating mantle. Fit one neck with the condenser, another with the
thermometer/thermocouple (ensuring the bulb is immersed in the solvent), and the third with
a gas outlet tube leading to the scrubber solution.

o Solvent Charging: Accurately measure and record the volume of the rich Sulfinol-D solvent
and transfer it to the round-bottom flask along with a magnetic stir bar.

 Inerting: Purge the system with nitrogen for 5-10 minutes to remove any air.

e Heating and Stirring: Turn on the magnetic stirrer to ensure uniform heating. Begin heating
the solvent using the heating mantle.

o Regeneration: Gradually increase the temperature to the desired regeneration temperature
(e.g., 120-140 °C). The absorbed acid gases will start to evolve from the solvent.

o Condensation: Ensure cooling water is flowing through the condenser to condense any
vaporized water and return it to the flask.

e Monitoring: Monitor the temperature and observe the gas evolution. The rate of gas evolution
will decrease as the regeneration proceeds.

» Equilibrium: Maintain the solvent at the regeneration temperature for a specified period (e.g.,
1-2 hours) to ensure maximum removal of acid gases.
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o Cooling: After the regeneration period, turn off the heating mantle and allow the solvent to
cool down to room temperature under a gentle nitrogen flow.

o Sampling and Analysis: Once cooled, take a sample of the regenerated (lean) Sulfinol-D
solvent. Analyze the lean solvent for its H2S and CO:z content using appropriate analytical
methods.

o Calculation of Regeneration Efficiency:

o Regeneration Efficiency (%) = [ (Initial Acid Gas Loading - Final Acid Gas Loading) / Initial
Acid Gas Loading ] * 100

Protocol 2: Analytical Determination of Sulfinol-D
Composition

Objective: To determine the concentration of DIPA and Sulfolane in a Sulfinol-D solvent sample.

Methodology: High-Performance Liquid Chromatography (HPLC) is a suitable method for the
analysis of the non-volatile components of Sulfinol-D.

Instrumentation:
e HPLC system with a UV detector
e Reversed-phase C18 column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

DIPA standard

Sulfolane standard

Procedure:
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o Standard Preparation: Prepare a series of calibration standards of known concentrations of
DIPA and Sulfolane in a suitable solvent (e.g., a mixture of water and acetonitrile).

o Sample Preparation: Dilute a known weight or volume of the Sulfinol-D solvent sample with
the mobile phase to bring the concentrations of DIPA and Sulfolane within the calibration
range.

o Chromatographic Conditions (Typical):

[e]

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min

o

[¢]

Column Temperature: 30 °C

[e]

Detection Wavelength: 210 nm (for DIPA) and a suitable wavelength for Sulfolane (consult
literature or determine experimentally).

e Analysis: Inject the prepared standards and the sample into the HPLC system.

e Quantification: Create a calibration curve by plotting the peak area versus the concentration
for the standards. Use the calibration curve to determine the concentration of DIPA and
Sulfolane in the sample.

Protocol 3: Determination of Acid Gas Loading

Objective: To quantify the amount of H2S and CO:z absorbed in the Sulfinol-D solvent.
Methodology: A common method for determining acid gas loading is titration.

For H2S Loading:

Reagents:

o Standardized silver nitrate (AgNOs) solution

o Potassium chromate (K2CrOa) indicator

Procedure:
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Accurately weigh a sample of the rich Sulfinol-D solvent into a flask.

Dilute with deionized water.

Add a few drops of potassium chromate indicator.

Titrate with the standardized silver nitrate solution until a reddish-brown precipitate persists.

Calculate the H2S concentration based on the stoichiometry of the reaction between H2S and
AgNO:s.

For CO:2 Loading:

Reagents:

Standardized hydrochloric acid (HCI) solution
Barium chloride (BaClz) solution

Phenolphthalein indicator

Procedure:

Accurately weigh a sample of the rich Sulfinol-D solvent into a flask.
Add an excess of barium chloride solution to precipitate the carbonate as barium carbonate.
Add a few drops of phenolphthalein indicator.

Titrate the unreacted amine with standardized hydrochloric acid until the pink color
disappears.

A separate titration of a fresh solvent sample (without BaClz) is needed to determine the total
amine concentration. The difference in the titrant volume corresponds to the amount of COs-.

Logical Relationships in Regeneration
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Caption: Key parameter relationships in Sulfinol-D regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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